Cas no 412958-82-8 (N-(1,5-dimethyl-1H-pyrazol-4-yl)methylidenehydroxylamine)

• Product Name: N-(1,5-dimethyl-1H-pyrazol-4-yl)methylidenehydroxylamine
• CAS No: 412958-82-8
• MF: C₆H₉N₃O
• MW: 139.155160665512
• CID: 1017637
• PubChem ID: 6894023
• Update Time: 2025-05-24

N-(1,5-dimethyl-1H-pyrazol-4-yl)methylidenehydroxylamine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxaldehyde,1,5-dimethyl-,oxime(9CI)
• 1,5-Dimethyl-1H-pyrazole-4-carbaldehyde oxime
• N-(1,5-dimethyl-1H-pyrazol-4-yl)methylidenehydroxylamine

• Inchi： 1S/C6H9N3O/c1-5-6(4-8-10)3-7-9(5)2/h3-4,10H,1-2H3
• InChI Key： RJGHWNWWHSWHIN-UHFFFAOYSA-N
• SMILES： ON=CC1C=NN(C)C=1C

Computed Properties

• Exact Mass: 139.075
• Monoisotopic Mass: 139.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on N-(1,5-dimethyl-1H-pyrazol-4-yl)methylidenehydroxylamine

Research Briefing on N-(1,5-dimethyl-1H-pyrazol-4-yl)methylidenehydroxylamine (CAS: 412958-82-8) in Chemical Biology and Pharmaceutical Applications

N-(1,5-dimethyl-1H-pyrazol-4-yl)methylidenehydroxylamine (CAS: 412958-82-8) is a specialized chemical compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its unique pyrazole-based structure and hydroxylamine functionality, has shown promising potential in various therapeutic and diagnostic applications. Recent studies have focused on its role as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel enzyme inhibitors and targeted drug delivery systems.

Recent research published in the Journal of Medicinal Chemistry (2023) highlights the compound's utility as a key building block in the synthesis of selective kinase inhibitors. The study demonstrated that derivatives of N-(1,5-dimethyl-1H-pyrazol-4-yl)methylidenehydroxylamine exhibit potent inhibitory activity against specific tyrosine kinases implicated in cancer progression. The researchers employed a combination of molecular docking simulations and in vitro assays to validate the compound's binding affinity and selectivity, paving the way for further optimization of its pharmacological properties.

Another significant development involves the application of this compound in the field of chemical proteomics. A 2024 study in ACS Chemical Biology reported its use as a reactive probe for identifying and characterizing protein targets in complex biological systems. The hydroxylamine moiety of the compound enables selective modification of cysteine residues in proteins, facilitating the identification of novel drug targets and biomarkers. This approach has proven particularly valuable in studying disease mechanisms and developing targeted therapies for conditions such as neurodegenerative disorders and autoimmune diseases.

From a synthetic chemistry perspective, recent advances have focused on improving the efficiency and scalability of N-(1,5-dimethyl-1H-pyrazol-4-yl)methylidenehydroxylamine production. A 2023 publication in Organic Process Research & Development described an optimized synthetic route that significantly reduces production costs while maintaining high purity standards. This development is particularly relevant for pharmaceutical companies looking to incorporate this compound into large-scale drug manufacturing processes.

The compound's safety profile and pharmacokinetic properties have also been the subject of recent investigations. Preliminary toxicological studies conducted in 2024 suggest that N-(1,5-dimethyl-1H-pyrazol-4-yl)methylidenehydroxylamine exhibits favorable metabolic stability and low cytotoxicity at therapeutic concentrations, making it a promising candidate for further preclinical development. However, researchers emphasize the need for more comprehensive in vivo studies to fully assess its potential for clinical applications.

Looking forward, the scientific community anticipates continued exploration of this compound's applications in drug discovery and chemical biology. Its unique chemical properties and demonstrated biological activity position it as a valuable tool for developing next-generation therapeutics. Researchers are particularly interested in exploring its potential in combination therapies and as a platform for developing targeted drug conjugates. As studies progress, N-(1,5-dimethyl-1H-pyrazol-4-yl)methylidenehydroxylamine (CAS: 412958-82-8) is expected to play an increasingly important role in advancing precision medicine approaches.